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Compound of Interest

Compound Name: LYN-1604

Cat. No.: B15604115 Get Quote

Essential Safety and Handling Guide for LYN-
1604
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with LYN-1604, a potent UNC-51-like

kinase 1 (ULK1) activator. Adherence to these protocols is essential to ensure personal safety

and maintain experimental integrity.

Personal Protective Equipment (PPE)
When handling LYN-1604, a comprehensive approach to personal protection is necessary to

prevent exposure through inhalation, ingestion, or skin contact. The following personal

protective equipment is required:

Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash

goggles are mandatory.[1] A face shield should be worn in situations where splashing or

spattering of LYN-1604 solutions is possible.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[2] It is

advisable to double-glove, especially when handling concentrated solutions.[1] Gloves

should be inspected for any signs of degradation or puncture before use and disposed of

immediately after handling the compound.
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Body Protection: A standard laboratory coat is required for all procedures involving LYN-
1604.[1][2] When there is a risk of significant splashing, a chemically resistant apron over the

lab coat is recommended. Full-length pants and closed-toe shoes are mandatory in the

laboratory at all times to protect the skin from potential exposure.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.[1] All respiratory protection use must be in accordance with the

institution's respiratory protection program, including fit-testing and training.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and to avoid environmental

contamination. The following step-by-step guidance outlines the operational workflow for

handling LYN-1604.
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Preparation

Handling

Disposal

Don Appropriate PPE

Prepare Work Area in a Ventilated Hood

Weigh LYN-1604 Powder

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Experimental Procedures

Store Stock Solutions and Aliquots

Decontaminate Work Surfaces

Segregate and Dispose of Waste

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of LYN-1604, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15604115?utm_src=pdf-body-img
https://www.benchchem.com/product/b15604115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Always wear the full required PPE before handling LYN-1604.

Conduct all work in a certified chemical fume hood to minimize inhalation exposure.

Before use, ensure all equipment is clean and readily accessible.

Handling and Storage:

LYN-1604 is a solid powder and should be handled with care to avoid generating dust.

For storage, LYN-1604 powder should be kept at -20°C for up to 3 years.[3][4]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for up to one year or -20°C for one month.[3]

Disposal:

All waste materials contaminated with LYN-1604, including used gloves, disposable lab

coats, and bench paper, should be collected in a designated, sealed hazardous waste

container.

Unused LYN-1604 and contaminated solutions should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not pour down

the drain.

After completing work, thoroughly decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol), followed by soap and water.

Quantitative Data Summary
The following table summarizes key quantitative information for LYN-1604.
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Property Value Source

Molecular Weight 584.62 g/mol [4]

CAS Number 2088939-99-3 [4][5]

EC₅₀ (ULK1) 18.94 nM [4][6][7]

IC₅₀ (MDA-MB-231 cells) 1.66 μM [3][4][7]

Binding Affinity (Kᴅ) to ULK1 291.4 nM [3][4][7]

Experimental Protocols
Preparation of Stock Solutions

DMSO: LYN-1604 can be dissolved in DMSO to a concentration of up to 100 mg/mL (171.05

mM), though sonication may be necessary.[4]

Ethanol: Soluble in ethanol at 30 mg/mL.[5]

DMF: Soluble in DMF at 30 mg/mL.[5]

For in vitro cell-based assays, a common starting concentration for treating cells is between 0.5

and 2.0 μM.[3][4][7]

Note: This information is intended as a guide for trained laboratory personnel. Always consult

the specific Safety Data Sheet (SDS) for LYN-1604 and your institution's safety protocols

before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment (PPE) - IBC - The University of Utah [ibc.utah.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/24007/lyn-1604
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/LYN-1604.html
https://www.medchemexpress.com/lyn-1604-dihydrochloride.html
https://www.selleckchem.com/products/lyn-1604.html
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lyn-1604-dihydrochloride.html
https://www.selleckchem.com/products/lyn-1604.html
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lyn-1604-dihydrochloride.html
https://www.benchchem.com/product/b15604115?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/24007/lyn-1604
https://www.caymanchem.com/product/24007/lyn-1604
https://www.selleckchem.com/products/lyn-1604.html
https://file.medchemexpress.eu/batch_PDF/HY-101923/LYN-1604-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lyn-1604-dihydrochloride.html
https://www.benchchem.com/product/b15604115?utm_src=pdf-body
https://www.benchchem.com/product/b15604115?utm_src=pdf-custom-synthesis
https://ibc.utah.edu/library/personal-protective-equipment-ppe.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

3. selleckchem.com [selleckchem.com]

4. file.medchemexpress.eu [file.medchemexpress.eu]

5. caymanchem.com [caymanchem.com]

6. medchemexpress.com [medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling LYN-1604].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604115#personal-protective-equipment-for-
handling-lyn-1604]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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